Cas no 1804694-10-7 (3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine)

• Product Name: 3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine
• CAS No: 1804694-10-7
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4846674
• Update Time: 2025-05-22

3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c8-1-4-5(7(9)10)2-11-3-6(4)12(13)14/h2-3,7H,1H2
• InChI Key： QHZQFZUQPWTASR-UHFFFAOYSA-N
• SMILES： FCC1C(=CN=CC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.4
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine

Research Brief on 3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine (CAS: 1804694-10-7): Recent Advances and Applications

3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine (CAS: 1804694-10-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and potential applications.

One of the most notable advancements in the study of 3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine is its application in the design of enzyme inhibitors. Researchers have identified its potential to act as a scaffold for targeting specific enzymes involved in disease pathways, such as kinases and proteases. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, suggesting its utility in cancer therapy. The study employed molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of target kinases.

In addition to its pharmaceutical potential, 3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine has also been investigated for its agrochemical applications. A 2023 study in Pest Management Science reported its efficacy as a precursor for the synthesis of novel herbicides. The study highlighted the compound's ability to disrupt key metabolic pathways in weeds, leading to significant herbicidal activity. Field trials demonstrated that formulations containing this compound exhibited superior performance compared to conventional herbicides, with reduced environmental toxicity.

The synthesis of 3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine has also seen methodological improvements. Recent work in Organic Process Research & Development described a scalable and cost-effective synthetic route, utilizing fluorination and nitration reactions under mild conditions. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for industrial applications. The study also emphasized the importance of optimizing reaction parameters to minimize byproduct formation, which is critical for large-scale production.

Despite these promising developments, challenges remain in the full exploitation of 3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine. For instance, its stability under physiological conditions and potential off-target effects require further investigation. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties and reduce toxicity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 3-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine (CAS: 1804694-10-7) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Recent studies have shed light on its synthetic accessibility, biological activity, and potential applications, paving the way for future innovations. Continued exploration of its properties and derivatives is likely to yield significant contributions to the field of chemical biology and drug discovery.